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Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B15595280 Get Quote

Notice: Information regarding the biological activity of Sequosempervirin D and its derivatives

is not currently available in the public scientific literature. While the existence of

Sequosempervirin D as a natural product isolated from Sequoia sempervirens is confirmed

through chemical databases[1][2][3][4][5], dedicated studies detailing its synthesis, the creation

of its derivatives, and their subsequent biological evaluation are not found in the performed

searches.

The compound Sequosempervirin D is listed with the following chemical properties:

Molecular Formula: C21H24O5[1][4]

Molecular Weight: 356.41 g/mol [1]

CAS Number: 864719-19-7[3][4]

Due to the absence of published research on the biological activities of Sequosempervirin D
derivatives, this guide will, therefore, provide a foundational overview of the chemical context of

its source and the general biological potential of related compounds from the Cupressaceae

family. This information is intended to serve as a preliminary resource for researchers

interested in this novel compound.
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Chemical Context: The Genus Sequoia and the
Cupressaceae Family
Sequoiadendron giganteum, the giant sequoia, from which Sequosempervirin D is

presumably derived, is a member of the Cupressaceae family.[6] Plants within this family are

known to be rich sources of various biologically active substances.[7][8]

Key chemical constituents of the Cupressaceae family include:

Terpenoids: This class is a major component of the essential oils from these plants and

includes monoterpenes and sesquiterpenes, which have shown a range of biological

activities.[7][8]

Flavonoids: Compounds such as rutin and quercitrin have been identified in giant sequoia

and are known for their antioxidant and anti-inflammatory properties.[9]

Phenolic Compounds: These are also present in giant sequoia and contribute to its defense

mechanisms.[9]

Alkaloids: Various alkaloids have been identified in Cupressus sempervirens, another

member of the Cupressaceae family.[10]

The wood of the giant sequoia is noted for its resistance to decay, which is attributed to the

presence of extractives like tannic acid.[6][11] These natural products play a crucial role in the

tree's defense against pathogens.

Postulated Biological Activities and Research
Directions for Sequosempervirin D Derivatives
Given the rich phytochemical profile of the Cupressaceae family, it is plausible that

Sequosempervirin D and its derivatives could exhibit a range of biological activities. Future

research into this novel compound could explore the following areas:

Antimicrobial Activity: Many compounds from the Cupressaceae family have demonstrated

antibacterial and antifungal properties.[10][12] Derivatives of Sequosempervirin D could be

screened against a panel of pathogenic bacteria and fungi.
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Anti-inflammatory Activity: The presence of flavonoids and other phenolic compounds in

related species suggests that Sequosempervirin D derivatives may possess anti-

inflammatory effects.[9]

Anticancer Activity: Various plant-derived natural products are investigated for their potential

as anticancer agents. The cytotoxic effects of novel Sequosempervirin D derivatives

against various cancer cell lines could be a valuable area of investigation.

Antioxidant Activity: The antioxidant potential of Sequosempervirin D derivatives could be

assessed using standard in vitro assays.

Proposed Experimental Workflow for Investigating
Novel Derivatives
Should research on Sequosempervirin D and its derivatives commence, a logical

experimental workflow would be necessary to systematically evaluate their biological potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15595280?utm_src=pdf-body
https://www.erboristeriacomo.it/en/2021/06/16/sequoia/
https://www.benchchem.com/product/b15595280?utm_src=pdf-body
https://www.benchchem.com/product/b15595280?utm_src=pdf-body
https://www.benchchem.com/product/b15595280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Characterization

In Vitro Screening

Mechanism of Action Studies In Vivo EvaluationIsolation of Sequosempervirin D Synthesis of Novel Derivatives Structural Characterization (NMR, MS)

Antimicrobial Assays

Cytotoxicity Assays (Cancer Cell Lines)

Anti-inflammatory Assays

Antioxidant Assays

Identification of Molecular Targets Signaling Pathway Analysis Animal Models of Disease Toxicology and Pharmacokinetic Studies

Click to download full resolution via product page

Caption: Proposed workflow for the development and evaluation of Sequosempervirin D
derivatives.

Conclusion
While the current body of scientific literature does not contain specific data on the biological

activity of Sequosempervirin D derivatives, the phytochemical context of its source, the giant

sequoia, and the broader Cupressaceae family suggests a promising area for future research.

The exploration of this novel natural product and its synthetic analogs could lead to the

discovery of new therapeutic agents. Researchers are encouraged to undertake the

foundational studies of isolation, characterization, and initial biological screening to unlock the

potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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